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A Guide to Identifying and Eliminating Contamination Sources

Welcome to the Technical Support Center for Fatty acid analysis. This guide is designed for

researchers, scientists, and drug development professionals to troubleshoot and prevent

contamination during fatty acid analysis. As a Senior Application Scientist, my goal is to provide

you with not just steps, but the reasoning behind them, ensuring robust and reliable results.

Frequently Asked Questions (FAQs)
Here we address some of the most common questions our team receives regarding

unexpected peaks and questionable results in fatty acid analysis.

Q1: My chromatogram shows several sharp, unidentified
peaks. What are the most likely culprits?
A1: Unidentified peaks in a chromatogram are a common issue, often stemming from

contamination introduced at various stages of your workflow. The most frequent sources

include plasticizers (like phthalates), residues from solvents and reagents, and environmental

contaminants such as keratin.[1][2]
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Plasticizers (Phthalates and Adipates): These are ubiquitous in the laboratory environment,

leaching from plastic consumables like microcentrifuge tubes, pipette tips, and even solvent

bottle caps.[3][4] They are highly soluble in the organic solvents used for lipid extraction and

can easily contaminate your samples.[4][5]

Solvents and Reagents: Even high-purity, LC-MS grade solvents can contain impurities like

alkylated amines that can interfere with your analysis by forming adducts with lipids.[1][6]

Water presence in derivatization reagents can also hinder the reaction and lead to artifacts.

[7]

Keratin: This protein is a very common contaminant originating from skin, hair, and dust.[8][9]

[10] It can be introduced through improper sample handling and a dusty lab environment.[10]

[11] While more of an issue in proteomics, significant keratin contamination can interfere with

lipid analysis, particularly in sensitive mass spectrometry-based methods.

Q2: I suspect my samples are contaminated with
plasticizers. How can I confirm this and prevent it?
A2: Plasticizer contamination is a significant challenge due to the widespread use of plastics in

labs.

Confirmation: Phthalates often appear as a series of characteristic peaks in your

chromatogram. In mass spectrometry, they have a common base peak ion at m/z 149, which

can help in their identification.[12] Running a "method blank" (a sample containing all reagents

and subjected to the entire analytical process, but with no actual sample) is the best way to

identify these contaminants.[13]

Prevention:

Minimize Plastic Use: Whenever possible, use glassware for sample preparation and

storage.[14] If plastics are unavoidable, pre-rinse them with your extraction solvent.[13]

Test Your Consumables: Different brands and batches of plasticware can have varying levels

of leachable contaminants.[1] It is good practice to test new batches of tubes or tips by

running a blank extraction.
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Solvent and Reagent Purity: Use the highest grade solvents available (e.g., HPLC or LC-MS

grade).[11] Be mindful of bottle caps with plastic liners, as these can be a source of

contamination.[2]

Q3: Can my sample collection and storage procedures
introduce contaminants or alter my fatty acid profile?
A3: Absolutely. The integrity of your fatty acid profile is highly dependent on proper sample

handling from the very beginning.

Autoxidation: Polyunsaturated fatty acids are susceptible to oxidation, a process that can be

initiated by exposure to air and light.[15][16] This can lead to the formation of hydroperoxides

and other secondary oxidation products, altering the fatty acid profile of your sample.[17][18]

To mitigate this, samples should be stored at low temperatures (ideally -80°C), protected

from light, and processed quickly.[19][20] The addition of antioxidants like BHT can also be

considered.

Inappropriate Storage Containers: As mentioned, plastics can leach contaminants. For long-

term storage, glass vials with PTFE-lined caps are recommended.

Hydrolysis: Improper storage conditions can also lead to the hydrolysis of fatty acids from

phospholipids and triglycerides, increasing the free fatty acid content of your sample.[20]

Q4: I'm performing FAME analysis by GC. What are
some common derivatization artifacts I should be aware
of?
A4: Derivatization to fatty acid methyl esters (FAMEs) is a critical step for GC analysis, but it

can also be a source of artifacts.[21][22][23]

Incomplete Derivatization: This can result in poor peak shape and inaccurate quantification.

[24] Ensure your reagents are fresh and anhydrous, as water can inhibit the esterification

reaction.[7] It's also important to optimize reaction time and temperature.[7]

Reagent-Related Artifacts: Some derivatization reagents can produce side products that may

be mistaken for FAMEs. For example, methods using strong acids like sulfuric acid are not
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recommended for polyunsaturated fatty acids due to the risk of oxidation.[21] Always run a

reagent blank to identify any potential artifacts.[7]

Isomerization: Harsh derivatization conditions can cause isomerization of double bonds in

unsaturated fatty acids.

Troubleshooting Guides
Guide 1: Identifying the Source of Contamination
This guide provides a systematic approach to pinpointing the source of contamination in your

fatty acid analysis workflow.

Step 1: Analyze a Method Blank Prepare a "sample" that includes all solvents and reagents

and is taken through every step of your sample preparation and analysis pipeline, but without

the actual biological material.[13][25] This is the most crucial step in identifying contaminants

from your procedure.

Step 2: Sequential Introduction of Components If the method blank shows contamination, you

can isolate the source by running a series of blanks where you sequentially introduce

components of your workflow.

Solvent Blank: Inject the final solvent used to resuspend your sample directly into the

instrument. This will tell you if the solvent or the instrument itself is the source.[13]

Reagent Blanks: Add one reagent at a time to the solvent and analyze. This can help identify

a contaminated reagent stock.

Hardware Blanks: Process the clean solvent in the vessels you use for extraction (e.g.,

centrifuge tubes, vials) to check for leachables.

Step 3: Visualizing the Troubleshooting Workflow
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Troubleshooting Workflow

Contamination Suspected Run Method Blank
(All reagents, no sample) Is Blank Contaminated?

Run Solvent Blank
(Final solvent only)

Yes

System is CleanNo

Is Solvent Blank Clean? Run Hardware Blanks
(Solvent in tubes/vials)

Yes

Investigate Instrument
(Syringe, liner, column)

No

Run Sequential
Reagent Blanks

Isolate & Replace
Contaminated Source

Sample Preparation

Analysis

Contamination Control Points

1. Sample Collection
& Storage

2. Lipid Extraction

3. Derivatization (FAMEs)

4. Final Sample Prep

5. GC or LC-MS Analysis

Use glass vials.
Store at -80°C.

Minimize exposure to air.

Use high-purity solvents.
Use glass pipettes/vials.

Run method blanks.

Use fresh, anhydrous reagents.
Optimize reaction conditions.

Run reagent blanks.

Use clean injection vials with
PTFE-lined caps.

Run solvent blanks to check
system cleanliness.
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Click to download full resolution via product page

Caption: Fatty acid analysis workflow with key contamination control points.

By implementing these best practices and utilizing the troubleshooting guides, you can

significantly reduce the risk of contamination and improve the accuracy and reliability of your

fatty acid analysis results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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